Cas no 2229589-69-7 (2-1-(1-phenylcyclopentyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(1-phenylcyclopentyl)cyclopropylpropan-2-amine
• CAS No: 2229589-69-7
• MF: C₁₇H₂₅N
• MW: 243.38710474968
• CID: 6240901
• PubChem ID: 165647138
• Update Time: 2025-05-20

2-1-(1-phenylcyclopentyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-phenylcyclopentyl)cyclopropylpropan-2-amine
• 2-[1-(1-phenylcyclopentyl)cyclopropyl]propan-2-amine
• 2229589-69-7
• EN300-1864880

• Inchi： 1S/C17H25N/c1-15(2,18)17(12-13-17)16(10-6-7-11-16)14-8-4-3-5-9-14/h3-5,8-9H,6-7,10-13,18H2,1-2H3
• InChI Key： ZGCYRVJQZNFUJM-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(CC1)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 243.198699802g/mol
• Monoisotopic Mass: 243.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(1-phenylcyclopentyl)cyclopropylpropan-2-amine

2-(1-(1-Phenylcyclopentyl)cyclopropyl)propan-2-amine: A Comprehensive Overview

2-(1-(1-phenylcyclopentyl)cyclopropyl)propan-2-amine, also known by its CAS number 2229589-69-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a cyclopropyl group attached to a cyclopentane ring substituted with a phenyl group, all connected to a propanamine moiety. The compound's structure lends it potential applications in drug discovery and materials science.

The synthesis of 2-(1-(1-phenylcyclopentyl)cyclopropyl)propan-2-amine involves a series of carefully designed reactions, including Friedel-Crafts alkylation and cyclopropanation. Recent studies have focused on optimizing the reaction conditions to enhance yield and selectivity, making the synthesis more efficient and scalable for industrial applications. Researchers have also explored alternative routes, such as using transition metal catalysts, to achieve better control over the stereochemistry of the product.

In terms of properties, this compound exhibits interesting physical and chemical characteristics. Its melting point, boiling point, and solubility in various solvents have been extensively studied to understand its behavior under different conditions. The compound's stability under thermal and oxidative conditions has also been evaluated, providing valuable insights into its potential for long-term storage and use in diverse environments.

The biological activity of 2-(1-(1-phenylcyclopentyl)cyclopropyl)propan-2-amine has been a focal point of recent research. Studies have shown that this compound possesses moderate activity against certain enzymes and cellular targets, suggesting its potential as a lead compound in drug development. For instance, investigations into its ability to modulate G-protein coupled receptors (GPCRs) have revealed promising results, indicating its role in treating conditions such as neurological disorders and inflammatory diseases.

Moreover, the compound's interactions with biological systems have been explored through in vitro assays and computational modeling. These studies have provided valuable information about its binding affinities, selectivity profiles, and pharmacokinetic properties. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in complex biological systems with greater accuracy, facilitating its optimization for therapeutic applications.

In addition to its biological relevance, 2-(1-(1-phenylcyclopentyl)cyclopropyl)propan-2-amine has shown potential in materials science. Its unique structure makes it a candidate for applications in polymer synthesis and as a building block for advanced materials. Researchers are currently exploring its use in creating novel materials with tailored mechanical and electronic properties.

The environmental impact of this compound has also been considered in recent studies. Assessments of its biodegradability and toxicity to aquatic organisms have provided insights into its safety profile. Efforts are underway to develop sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its efficacy.

In conclusion, 2-(1-(1-phenylcyclopentyl)cyclopropyl)propan-2-amine is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.